Cas no 65753-47-1 (2-chloro-3-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-3-(trifluoromethyl)pyridine
• CAS No: 65753-47-1
• MF: C₆H₃ClF₃N
• MW: 181.542930841446
• MDL: MFCD00042223
• CID: 58381
• PubChem ID: 589833
• Update Time: 2025-07-02

2-chloro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-trifluoromethylpyridine
• 2,3-CTF
• 2-Chloro-3-trifuoromethylpyridine
• 2-Chloro-3-(trifluoromethyl)pyridine
• 6-chloro-5-trifluoromethylpyridine
• EC 424-520-6
• AKOS005063711
• PS-6371
• EN300-21398
• 2-Chloro-3-trifluoro methylpyridine
• MFCD00042223
• PYRIDINE, 2-CHLORO-3-(TRIFLUOROMETHYL)-
• 2-chloranyl-3-(trifluoromethyl)pyridine
• 2-chloro-3-trifluoromethyl pyridine
• A835219
• SCHEMBL120643
• F0001-1757
• NS00005164
• DTXSID00343464
• FT-0611703
• 2-Chloro-3-(trifluoromethyl)pyridine, 97%
• CX1232
• 65753-47-1
• 2-chloro-3-trifiuoromethylpyridine
• AC-2548
• 2-chloro-3-trifluoromethyl-pyridine
• DS-0798
• C1193
• A1-00487
• Q-101463
• SB52634
• 2-chloro-3-(trifluoromethyl)-pyridine
• CHEMBL4646571
• 3-(trifluoromethyl)-2-chloropyridine
• AM20061418
• CS-W002203
• DB-024199
• BBL027981
• STL373470
• 3-TRIFLUOROMETHYL-2-CHLOROPYRIDINE
• 2-chloro-3-(trifluoromethyl)pyridine

• MDL： MFCD00042223
• Inchi： 1S/C6H3ClF3N/c7-5-4(6(8,9)10)2-1-3-11-5/h1-3H
• InChI Key： RXATZPCCMYMPME-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(F)(F)F
• BRN： 4179716

Computed Properties

• Exact Mass: 180.99100
• Monoisotopic Mass: 180.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: White crystals.
• Density: 1.4160
• Melting Point: 38.0 to 41.0 deg-C
• Boiling Point: 76°C/30mmHg(lit.)
• Flash Point: 180 °F
• Refractive Index: 1.447
• PSA: 12.89000
• LogP: 2.75380
• Solubility: Insoluble in water
• Sensitiveness: Sensitive to humidity

2-chloro-3-(trifluoromethyl)pyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228,H301,H315,H319,H335
• Warning Statement： P210,P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2926 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 24/25-34-48/25-52/53
• Safety Instruction： S16-S22-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R11; R25; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Inert atmosphere,2-8°C(BD8019)

Additional information on 2-chloro-3-(trifluoromethyl)pyridine

Introduction to 2-chloro-3-(trifluoromethyl)pyridine (CAS No. 65753-47-1)

2-chloro-3-(trifluoromethyl)pyridine (CAS No. 65753-47-1) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and reactivity. This compound belongs to the pyridine family, which is well-known for its broad applications in medicinal chemistry. The presence of both chlorine and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric characteristics, making it a valuable intermediate in the synthesis of various biologically active molecules.

The chloro group at the 2-position and the trifluoromethyl group at the 3-position of the pyridine ring play crucial roles in modulating the compound's reactivity and biological activity. The electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions, while the chlorine atom can serve as a leaving group in subsequent transformations. These features make 2-chloro-3-(trifluoromethyl)pyridine a preferred building block for constructing more complex scaffolds in drug discovery.

In recent years, there has been a growing interest in fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. 2-chloro-3-(trifluoromethyl)pyridine has been extensively studied as a key intermediate in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. For instance, researchers have utilized this compound to develop novel small-molecule inhibitors targeting protein kinases involved in cancer therapy. The trifluoromethyl group, in particular, has been shown to enhance the potency and selectivity of these inhibitors by improving their interaction with the enzyme active site.

Moreover, 2-chloro-3-(trifluoromethyl)pyridine has found applications in agrochemical research as a precursor for herbicides and pesticides. The structural motif present in this compound contributes to its ability to disrupt essential biological pathways in pests, thereby offering effective crop protection solutions. Recent studies have highlighted its role in developing next-generation agrochemicals with improved environmental profiles and reduced toxicity.

The synthesis of 2-chloro-3-(trifluoromethyl)pyridine typically involves fluorination reactions on pre-functionalized pyridine derivatives or direct chlorination of trifluoromethyl-substituted pyridines. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical manufacturing.

From a computational chemistry perspective, 2-chloro-3-(trifluoromethyl)pyridine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications can influence binding affinity and pharmacokinetic properties. For example, virtual screening techniques have been used to identify potential drug candidates derived from this compound by predicting their binding modes to target proteins.

The safety profile of 2-chloro-3-(trifluoromethyl)pyridine is another important consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling this compound in laboratory settings. Additionally, adequate ventilation and waste disposal methods must be implemented to ensure environmental safety.

In conclusion,2-chloro-3-(trifluoromethyl)pyridine (CAS No. 65753-47-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an indispensable intermediate for synthesizing biologically active molecules with enhanced efficacy and selectivity. As research continues to uncover new applications for fluorinated compounds,2-chloro-3-(trifluoromethyl)pyridine is expected to remain at the forefront of drug discovery efforts.